Methyl 3-((7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-yl)amino)benzoate

• IUPAC Name: methyl 3-[[7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-yl]amino]benzoate
• InChI: InChI=1S/C22H22N4O4/c1-14-6-7-17-19(25-16-5-3-4-15(12-16)22(28)29-2)18(13-23-20(17)24-14)21(27)26-8-10-30-11-9-26/h3-7,12-13H,8-11H2,1-2H3,(H,23,24,25)
• InChI Key: UIJWUPZNDSJELK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=C(C(=C2C=C1)NC3=CC=CC(=C3)C(=O)OC)C(=O)N4CCOCC4
• Molecular Formula: C22H22N4O4
• Molecular Weight: 406.4 g/mol

Description

Methyl 3-((7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-yl)amino)benzoate is a useful research compound. Its molecular formula is C22H22N4O4 and its molecular weight is 406.442. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

Methyl 3-((7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-yl)amino)benzoate's applications in scientific research primarily revolve around its role in the synthesis of complex heterocyclic compounds. For instance, it participates in reactions leading to the formation of various heterocyclic structures through cycloaddition, Mannich base reactions, and intramolecular cyclization processes. These reactions are critical for the development of novel compounds with potential pharmaceutical applications.

• Cycloaddition Reactions : The compound is involved in [4+2] cycloaddition of push-pull olefins, resulting in 3-amino-2,3-dihydro-1H-benzo[f]chromenes and related compounds, showcasing its utility in constructing chromene scaffolds with potential biological activities (Lukashenko et al., 2020).

• Synthesis of Isoquinolines : A convenient method involving the compound has been described for preparing benzofuro[3,2-c]isoquinoline derivatives, illustrating its versatility in synthesizing complex nitrogen-containing heterocycles (Kalugin & Shestopalov, 2011).

• Formation of Naphthyridine Derivatives : Research demonstrates its application in synthesizing new heterocyclic systems, such as 8-amino-3-benzyl-5-(morpholin-4-yl)-1,2,3,4-tetrahydropyrimido[4′,5′:4,5]thieno[2,3-c][2,7]naphthyridine, highlighting its role in generating novel naphthyridine derivatives with potential therapeutic properties (Sirakanyan et al., 2018).

Catalysis and Chemical Transformations

The compound's utility extends to catalytic processes and chemical transformations, aiding in the synthesis of diverse molecular structures, which could be pivotal for drug discovery and development.

• Palladium-Catalyzed Dearomatization : Studies on the palladium-catalyzed dearomatization reaction between chloromethylnaphthalene and the cyclic amine morpholine underscore its potential in facilitating complex chemical transformations, leading to the production of dearomatic products with intricate molecular architecture (Xie, Zhang, & Lin, 2013).